molecular formula C19H17NO4 B8357028 Methyl 3-(4-Benzyloxy-3-Methoxyphenyl)-2-Cyano-2-Propenoate

Methyl 3-(4-Benzyloxy-3-Methoxyphenyl)-2-Cyano-2-Propenoate

Cat. No. B8357028
M. Wt: 323.3 g/mol
InChI Key: SLVCCAZQSSSFAH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-(4-Benzyloxy-3-Methoxyphenyl)-2-Cyano-2-Propenoate is a useful research compound. Its molecular formula is C19H17NO4 and its molecular weight is 323.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 3-(4-Benzyloxy-3-Methoxyphenyl)-2-Cyano-2-Propenoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 3-(4-Benzyloxy-3-Methoxyphenyl)-2-Cyano-2-Propenoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Methyl 3-(4-Benzyloxy-3-Methoxyphenyl)-2-Cyano-2-Propenoate

Molecular Formula

C19H17NO4

Molecular Weight

323.3 g/mol

IUPAC Name

methyl 2-cyano-3-(3-methoxy-4-phenylmethoxyphenyl)prop-2-enoate

InChI

InChI=1S/C19H17NO4/c1-22-18-11-15(10-16(12-20)19(21)23-2)8-9-17(18)24-13-14-6-4-3-5-7-14/h3-11H,13H2,1-2H3

InChI Key

SLVCCAZQSSSFAH-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)C=C(C#N)C(=O)OC)OCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-(benzyloxy)-3-methoxybenzaldehyde (1.21 g, 0.005 mol), methyl cyanoacetate (0.50 g, 0.005 mol) methanol (10.0 mL) and piperidine (5 drops) is heated and stirred at reflux for 1 hour and cooled. The product, 3-(4-benzyloxy-3-methoxyphenyl)-2-cyano-2-propenoate is collected by filtration, washed with methanol and dried in air. The yield is 1.50 g (93%) of product having an absorption maximum at 364 nm in methylene chloride solution. The identity of the product is supported by mass spectrometry.
Quantity
1.21 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One

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